Ethyl dichlorothiophosphate
Overview
Description
Synthesis Analysis
Ethyl dichlorothiophosphate can be synthesized through various chemical reactions involving phosphoryl sulfenyl chlorides and ethyl diazoacetate. This method results in the formation of S-(ethoxycarbonylchloromethyl) thiophosphates, which exhibit high inhibitory activity against carboxylesterases of warmblooded animals without undergoing hydrolysis by these enzymes (Khaskin et al., 1989).
Molecular Structure Analysis
The molecular structure of ethyl dichlorothiophosphate has been determined through gas-phase electron diffraction and ab initio calculations. These studies revealed the presence of an equilibrium mixture of two conformers, highlighting the intricate nature of its molecular structure (Anderson et al., 1991).
Chemical Reactions and Properties
Ethyl dichlorothiophosphate engages in various chemical reactions, including the aminolysis with anilines, showcasing a concerted mechanism involving partial frontside attacks. These reactions are indicative of the compound's reactivity and the influence of steric hindrance on its interaction with nucleophiles (Hoque et al., 2007).
Physical Properties Analysis
The physical properties of ethyl dichlorothiophosphate, such as its stability and reactivity, are essential for understanding its behavior in different environments. These properties are influenced by its molecular structure and the equilibrium between its conformers as determined by gas-phase electron diffraction studies.
Chemical Properties Analysis
Ethyl dichlorothiophosphate's chemical properties, including its reactivity towards different functional groups and its role in the synthesis of organophosphorus compounds, are critical for its applications in various fields. The compound's ability to form stable derivatives with bifunctional compounds containing OH, NH2, and COOH groups, suitable for gas chromatography, underscores its utility in analytical chemistry (Poole et al., 1979).
Scientific Research Applications
Synthesis of haptens for enzyme-linked immunoassay of insecticides:
- Gui et al. (2006) described the synthesis of two haptens of the insecticide triazophos using ethyl dichlorothiophosphate. The successful synthesis was confirmed by nuclear magnetic resonance and mass spectrometry, and the haptens were used for immunoassay of the insecticide, showing high affinity and specificity (Gui et al., 2006).
Study of polyphosphazenes for biomedical applications:
- Andrianov and Marin (2006) investigated polyphosphazenes with amino acid ester side groups, focusing on their hydrolytic degradation relevant for biomedical uses. They ensured the absence of residual chlorine atoms to avoid influencing the hydrolysis, which may involve compounds like ethyl dichlorothiophosphate (Andrianov & Marin, 2006).
Analysis of organophosphates in surface waters:
- Andresen, Grundmann, and Bester (2004) analyzed organophosphates used as flame retardants, plasticizers, and lubricants in surface waters. They reported on various compounds, potentially including derivatives or related compounds to ethyl dichlorothiophosphate (Andresen, Grundmann, & Bester, 2004).
Investigation of neurotoxic effects of organophosphorus compounds:
- Soliman et al. (1983) studied the delayed neurotoxic effects of various organophosphorus compounds, including derivatives or related compounds to ethyl dichlorothiophosphate, on sheep (Soliman et al., 1983).
Study on the stability of ethyl glucuronide and ethyl sulphate in urine:
- Thierauf et al. (2008) investigated the influence of preservatives on the stability of ethyl glucuronide and ethyl sulphate in urine, important markers for ethanol consumption. This study could potentially relate to compounds similar to ethyl dichlorothiophosphate (Thierauf et al., 2008).
Use as a ripening agent for green tomato fruit:
- Boe (1971) compared Ethyl hydrogen 1-Propylphosphate with other compounds for ripening green tomato fruit, a study which may include related compounds to ethyl dichlorothiophosphate (Boe, 1971).
Safety And Hazards
Ethyl dichlorothiophosphate is harmful if swallowed and toxic in contact with skin or if inhaled. It causes severe skin burns and eye damage. Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
dichloro-ethoxy-sulfanylidene-λ5-phosphane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H5Cl2OPS/c1-2-5-6(3,4)7/h2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMODMOZAUKBGGM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=S)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H5Cl2OPS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6061733 | |
Record name | O-Ethyl dichlorothiophosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6061733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl dichlorothiophosphate | |
CAS RN |
1498-64-2 | |
Record name | Ethyl dichlorothiophosphate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1498-64-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phosphorodichloridothioic acid, O-ethyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001498642 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl dichlorothiophosphate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=91481 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Phosphorodichloridothioic acid, O-ethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | O-Ethyl dichlorothiophosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6061733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | O-ethyl dichlorothiophosphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.637 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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